Cas no 2098564-18-0 (Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate)

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate is a chiral spirocyclic compound featuring a fused oxa-aza ring system. Its stereochemically defined structure, with (3S,4S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The spiro[4.5]decane scaffold offers conformational rigidity, which can be leveraged in drug design to improve target binding selectivity. This compound is particularly useful in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, where precise stereocontrol and structural complexity are required. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for medicinal chemistry research.
Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate structure
2098564-18-0 structure
Product Name:Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate
CAS No:2098564-18-0
MF:C14H26N2O3
MW:270.3678
MDL:MFCD32862072
CID:4740949
PubChem ID:139427257
Update Time:2026-02-25

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl)carbamate
    • Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate
    • CS-0131747
    • t-Butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate
    • D79409
    • SCHEMBL21287176
    • tert-Butyl((3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl)carbamate
    • EN300-26979738
    • AS-79812
    • 2098564-18-0
    • (3S,4S)-4-(Boc-amino)-3-methyl-2-oxa-8-azaspiro[4.5]decan
    • MFCD32862072
    • MDL: MFCD32862072
    • Inchi: 1S/C14H26N2O3/c1-10-11(16-12(17)19-13(2,3)4)14(9-18-10)5-7-15-8-6-14/h10-11,15H,5-9H2,1-4H3,(H,16,17)/t10-,11+/m0/s1
    • InChI Key: NAKXVJZOCXPVBD-WDEREUQCSA-N
    • SMILES: O1[C@@]([H])(C([H])([H])[H])[C@]([H])(C2(C1([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 270.194343g/mol
  • Monoisotopic Mass: 270.194343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6
  • Molecular Weight: 270.37g/mol
  • XLogP3: 1.2

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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